1-methyl-2-oxo-8-(2-thienylacetyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid

• IUPAC Name: 1-methyl-2-oxo-8-(2-thiophen-2-ylacetyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid
• InChI: InChI=1S/C16H20N2O4S/c1-17-13(19)10-12(15(21)22)16(17)4-6-18(7-5-16)14(20)9-11-3-2-8-23-11/h2-3,8,12H,4-7,9-10H2,1H3,(H,21,22)
• InChI Key: RMZSFLORBCHNNN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CC(C12CCN(CC2)C(=O)CC3=CC=CS3)C(=O)O
• Molecular Formula: C16H20N2O4S
• Molecular Weight: 336.4 g/mol

Description

1-methyl-2-oxo-8-(2-thienylacetyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer and autoimmune diseases. This compound belongs to the class of spirocyclic compounds and has shown promising results in preclinical studies.

Mechanism of Action

1-methyl-2-oxo-8-(2-thienylacetyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid works by inhibiting the activity of a protein called Bruton's tyrosine kinase (BTK), which plays a critical role in the growth and survival of cancer cells and immune cells. By blocking BTK, 1-methyl-2-oxo-8-(2-thienylacetyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid can prevent the proliferation of cancer cells and reduce inflammation in autoimmune diseases.
Biochemical and Physiological Effects
1-methyl-2-oxo-8-(2-thienylacetyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid has been shown to have potent anti-tumor activity in various preclinical models of cancer, including lymphoma, leukemia, and multiple myeloma. It has also been demonstrated to reduce inflammation and improve disease symptoms in animal models of autoimmune diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-methyl-2-oxo-8-(2-thienylacetyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid is its high potency and selectivity for BTK, which makes it a promising candidate for the treatment of cancer and autoimmune diseases. However, its limited solubility and potential toxicity may pose challenges for its clinical development.

Future Directions

There are several potential future directions for the research and development of 1-methyl-2-oxo-8-(2-thienylacetyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid. One area of focus could be the optimization of its pharmacokinetic properties to improve its efficacy and safety in clinical trials. Another direction could be the investigation of its combination with other drugs or immunotherapies to enhance its anti-tumor or immunomodulatory effects. Additionally, further studies are needed to better understand the mechanism of action of 1-methyl-2-oxo-8-(2-thienylacetyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid and its potential role in the treatment of other diseases.

Synthesis Methods

The synthesis of 1-methyl-2-oxo-8-(2-thienylacetyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid involves a multi-step process that includes the reaction of 2-thienylacetic acid with 2-aminobenzonitrile, followed by the cyclization of the resulting intermediate with methyl acrylate. The final product is obtained after several purification steps, including crystallization and chromatography.

Scientific Research Applications

1-methyl-2-oxo-8-(2-thienylacetyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid has been extensively studied for its potential use in the treatment of various types of cancer, including lymphoma, leukemia, and multiple myeloma. It has also been investigated for its ability to modulate the immune system and treat autoimmune diseases, such as rheumatoid arthritis and lupus.